81-59-4

9,10-Anthracenedione, 2,3-dihydro-1,4,5,8-tetrahydroxy-

In Stock

• CAS RN:
• 81-59-4

• Formula:
• C14H10O6

• InChI:
• InChI=1S/C14H10O6/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-2,15-16,19-20H,3-4H2

• InChIKey:
• QJQPINQAQJTYMH-UHFFFAOYSA-N

• 9,10-Anthracenedione, 2,3-dihydro-1,4,5,8-tetrahydroxy-, also known as 9,10-Anthracenedione, 2,3-dihydro-1,4,5,8-tetrahydroxy-, is a useful research compound. Its molecular formula is C14H10O6 and its molecular weight is 274.22 g/mol. The purity is usually 95%.

1-Cyano-2-ethoxycarbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• CAS RN:
• 68881-59-4

• Formula:
• C15H18N2O4

• InChI:
• InChI=1S/C15H18N2O4/c1-4-21-15(18)17-6-5-10-7-13(19-2)14(20-3)8-11(10)12(17)9-16/h7-8,12H,4-6H2,1-3H3

• InChIKey:
• WXLXUCMLKPVBAN-UHFFFAOYSA-N

• 1-Cyano-2-ethoxycarbonyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.31 g/mol. The purity is usually 95%.

3-Ethyl-2,3-dimethylindoline

• CAS RN:
• 18781-59-4

• Formula:
• C12H17N

• InChI:
• InChI=1S/C12H17N/c1-4-12(3)9(2)13-11-8-6-5-7-10(11)12/h5-9,13H,4H2,1-3H3

• InChIKey:
• FCHLBDYQJHDNFN-UHFFFAOYSA-N

• 3-Ethyl-2,3-dimethylindoline, also known as 3-Ethyl-2,3-dimethylindoline, is a useful research compound. Its molecular formula is C12H17N and its molecular weight is 175.27 g/mol. The purity is usually 95%.

Tin, isotope of mass 117

• CAS RN:
• 13981-59-4

• Formula:
• Sn

• InChI:
• InChI=1S/Sn/i1-2

• InChIKey:
• ATJFFYVFTNAWJD-YPZZEJLDSA-N

• Tin-117 atom is the stable isotope of tin with relative atomic mass 116.902956, 7.68 atom percent natural abundance and nuclear spin (1)/2.

Oxilorphan

• CAS RN:
• 42281-59-4

• Formula:
• C20H27NO2

• InChI:
• InChI=1S/C20H27NO2/c22-16-6-5-15-11-18-20(23)8-2-1-7-19(20,17(15)12-16)9-10-21(18)13-14-3-4-14/h5-6,12,14,18,22-23H,1-4,7-11,13H2/t18-,19+,20-/m1/s1

• InChIKey:
• STBZIDOIKQNFCQ-HSALFYBXSA-N

• Oxilorphan is discotninued (DEA controlled substance). Oxilorphan is an opioid antagonist of the morphinan family that was never marketed. It acts as a μ-opioid receptor (MOR) antagonist but a κ-opioid receptor (KOR) partial agonist, and has similar effects to naloxone and around the same potency as an MOR antagonist. Oxilorphan has some weak partial agonist actions at the MOR (with miosis, nausea, dizziness, and some euphoria observed) and can produce hallucinogenic/dissociative effects at sufficient doses, indicative of KOR activation. It was trialed for the treatment of opioid addiction, but was not developed commercially. The KOR agonist effects of oxilorphan are associated with dysphoria, which combined with its hallucinogenic effects, serve to limit its clinical usefulness;  indeed, many patients who experienced these side effects refused to take additional doses...

3-Methyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylic acid

In Stock

• CAS RN:
• 131781-59-4

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-11(10(14)15)6-7-4-2-3-5-8(7)12-9(11)13/h2-5H,6H2,1H3,(H,12,13)(H,14,15)

• InChIKey:
• ZSTNDRNEHHDPQB-UHFFFAOYSA-N

• 3-Methyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.213. The purity is usually 95%.

N-(4-(5-(furan-2-yl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-59-4

• Formula:
• C22H23N3O6S2

• InChI:
• InChI=1S/C22H23N3O6S2/c1-3-32(26,27)24-17-8-6-16(7-9-17)20-15-21(22-5-4-14-31-22)25(23-20)33(28,29)19-12-10-18(30-2)11-13-19/h4-14,21,24H,3,15H2,1-2H3

• InChIKey:
• PXFIAFKWOJTDIY-UHFFFAOYSA-N

• N-(4-(5-(furan-2-yl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C22H23N3O6S2 and its molecular weight is 489.56. The purity is usually 95%.

4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-59-4

• Formula:
• C16H14BrFOS

• InChI:
• InChI=1S/C16H14BrFOS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• BMNPDSPRFKGLTN-UHFFFAOYSA-N

• 4'-Bromo-2'-fluoro-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14BrFOS and its molecular weight is 353.3 g/mol. The purity is usually 95%.

Methyl 4-chloro-6-methylpyrimidine-5-carboxylate

In Stock

• CAS RN:
• 157981-59-4

• Formula:
• C7H7ClN2O2

• InChI:
• InChI=1S/C7H7ClN2O2/c1-4-5(7(11)12-2)6(8)10-3-9-4/h3H,1-2H3

• InChIKey:
• IIMAXQZBMLWIBX-UHFFFAOYSA-N

• Methyl 4-chloro-6-methylpyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C7H7ClN2O2 and its molecular weight is 186.6. The purity is usually 95%.

1-(3,5-Difluorophenyl)ethanol

In Stock

• CAS RN:
• 872181-59-4

• Formula:
• C8H8F2O

• InChI:
• InChI=1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3

• InChIKey:
• UEGDJZYKJPZJAA-UHFFFAOYSA-N

• 1-(3,5-Difluorophenyl)ethanol is a useful research compound. Its molecular formula is C8H8F2O and its molecular weight is 158.14 g/mol. The purity is usually 95%.

tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 1420981-59-4

• Formula:
• C15H23ClN4O2

• Tert-butyl 3-{[(6-chloropyridazin-3-yl)methyl](methyl)amino}pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C15H23ClN4O2 and its molecular weight is 326.8. The purity is usually 95%.

2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione

In Stock

• CAS RN:
• 1093881-59-4

• Formula:
• C14H13N3O3

• InChI:
• InChI=1S/C14H13N3O3/c1-8(2)12-15-11(20-16-12)7-17-13(18)9-5-3-4-6-10(9)14(17)19/h3-6,8H,7H2,1-2H3

• InChIKey:
• AGQBVTYLDHNNOO-UHFFFAOYSA-N

• 2-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione is a useful research compound. Its molecular formula is C14H13N3O3 and its molecular weight is 271.27 g/mol. The purity is usually 95%.

N-(azetidin-3-yl)-3-methyl-1,2,4-thiadiazol-5-amine

• CAS RN:
• 1483181-59-4

• Formula:
• C6H10N4S

• InChI:
• InChI=1S/C6H10N4S/c1-4-8-6(11-10-4)9-5-2-7-3-5/h5,7H,2-3H2,1H3,(H,8,9,10)

• InChIKey:
• XSPWNYUYPTUDMZ-UHFFFAOYSA-N

• N-(azetidin-3-yl)-3-methyl-1,2,4-thiadiazol-5-amine is a useful research compound. Its molecular formula is C6H10N4S and its molecular weight is 170.24 g/mol. The purity is usually 95%.

(2-ethoxyphenyl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

In Stock

• CAS RN:
• 1705781-59-4

• Formula:
• C17H23NO4S

• InChI:
• InChI=1S/C17H23NO4S/c1-3-22-16-7-5-4-6-15(16)17(19)18-12-8-9-13(18)11-14(10-12)23(2,20)21/h4-7,12-14H,3,8-11H2,1-2H3

• InChIKey:
• IFLMJMPLIGEYLN-UHFFFAOYSA-N

• (2-ethoxyphenyl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C17H23NO4S and its molecular weight is 337.43. The purity is usually 95%.

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

In Stock

• CAS RN:
• 1797281-59-4

• Formula:
• C14H18N4O3

• InChI:
• InChI=1S/C14H18N4O3/c1-18-9-12(16-17-18)14(19)15-8-13(21-3)10-5-4-6-11(7-10)20-2/h4-7,9,13H,8H2,1-3H3,(H,15,19)

• InChIKey:
• JWZSLJODNQJCFC-UHFFFAOYSA-N

• N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4O3 and its molecular weight is 290.323. The purity is usually 95%.

N-Methyl-N-(1,2-oxazol-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361681-59-4

• Formula:
• C14H19N3O3

• InChI:
• InChI=1S/C14H19N3O3/c1-3-13(18)17-7-4-11(5-8-17)14(19)16(2)10-12-6-9-20-15-12/h3,6,9,11H,1,4-5,7-8,10H2,2H3

• InChIKey:
• BSJSYMXVVDTGSC-UHFFFAOYSA-N

• N-Methyl-N-(1,2-oxazol-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H19N3O3 and its molecular weight is 277.324. The purity is usually 95%.

2-Desethoxy-2-methyl N-Trityl Candesartan Cilexetil

In Stock

• CAS RN:
• 1797881-59-4

• Formula:
• C₅₁H₄₆N₆O₅

• 2-Desethoxy-2-methyl N-Trityl Candesartan Cilexetil, also known as 2-Desethoxy-2-methyl N-Trityl Candesartan Cilexetil, is a useful research compound. Its molecular formula is C₅₁H₄₆N₆O₅ and its molecular weight is 822.95. The purity is usually 95%.

1-(3,5-Difluorophenyl)ethanol

• CAS RN:
• 467223-90-1; 872181-59-4

• Formula:
• C8H8F2O

• InChI:
• InChI=1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3

• InChIKey:
• UEGDJZYKJPZJAA-UHFFFAOYSA-N

• 1-(3,5-Difluorophenyl)ethanol is a useful research compound. Its molecular formula is C8H8F2O and its molecular weight is 158.148. The purity is usually 95%.